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Compound of Interest

Compound Name: Methyl 3-bromo-2-methylbenzoate

Cat. No.: B137484

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
emergency procedures for Methyl 3-bromo-2-methylbenzoate (CAS No. 99548-54-6). The
information is compiled from safety data sheets and chemical property databases to ensure a
high standard of accuracy and utility for laboratory and research professionals.

Chemical Identification and Properties

Methyl 3-bromo-2-methylbenzoate is an aromatic ester utilized in organic synthesis. A clear
understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Source
CAS Number 99548-54-6 ChemScene
Molecular Formula CoHoBrO:z Santa Cruz Biotechnology
Molecular Weight 229.07 g/mol Santa Cruz Biotechnology
White to Light yellow )
Appearance ) ChemicalBook, ECHEMI
powder/solid
_ _ Apollo Scientific,
Melting Point 29-31 °C )
ChemicalBook
Boiling Point 140 °C at 21 mmHg ChemicalBook, ECHEMI
Density 1.433 + 0.06 g/cm3 (Predicted) = ChemicalBook, ECHEMI
Flash Point 108.785 °C Beijing Yunbang Biosciences
Solubility Soluble in Chloroform ChemicalBook

Hazard Identification and Classification

Methyl 3-bromo-2-methylbenzoate is classified as a hazardous substance. The following
table summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity ) o
] 3 (Respiratory tract irritation)
(Single Exposure)

H335: May cause respiratory
irritation

Source: ChemScene
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk of exposure and ensure
chemical stability.

Handling

e Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles with side-shields.

o Hand Protection: Wear protective gloves (e.g., nitrile rubber).

o Body Protection: Wear impervious clothing to prevent skin contact.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

o Practices to Avoid: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Avoid contact
with skin and eyes.

Storage

« Conditions: Store in a well-ventilated place and keep the container tightly closed.
o Temperature: Store at room temperature in an inert atmosphere.
e Incompatibilities: Keep away from strong oxidizing agents.

Emergency and First Aid Procedures

A clear and logical workflow for emergency situations is essential. The following diagram
outlines the appropriate response to various exposure scenarios.
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Caption: Emergency first aid procedures for Methyl 3-bromo-2-methylbenzoate exposure.

Spill and Accidental Release Measures

In the event of a spill, the following procedures should be followed:

o Ensure Personal Safety: Wear appropriate personal protective equipment (PPE), including

respiratory protection, gloves, and eye protection.

o Ventilate the Area: Ensure adequate ventilation to disperse any dust or vapors.

» Contain the Spill: Prevent further leakage or spillage if it is safe to do so.
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e Clean-up:

o For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for disposal. Avoid generating dust.

o For liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a sealed
container for disposal.

e Decontaminate: Clean the spill area thoroughly.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Toxicological Information

The toxicological properties of Methyl 3-bromo-2-methylbenzoate have not been exhaustively
investigated. The available data from the GHS classification indicates the following:

Acute Oral Toxicity: Harmful if swallowed (Category 4).

Skin Irritation: Causes skin irritation (Category 2).

Eye Irritation: Causes serious eye irritation (Category 2A).

Respiratory Irritation: May cause respiratory tract irritation.

No specific LD50 or LC50 data is readily available in the consulted safety data sheets.

Experimental Protocols

The safety data sheets reviewed for Methyl 3-bromo-2-methylbenzoate do not contain
detailed experimental protocols for the determination of toxicological or physical/chemical
properties. The hazard classifications are based on standardized GHS criteria, which may rely
on data from similar compounds, computational models, or non-publicly available experimental
results.

Disposal Considerations
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Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Disposal should be in accordance with all applicable local, regional, and
national regulations. It is recommended to consult with a licensed professional waste disposal
service to ensure proper disposal.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). It is the responsibility of the user to conduct a thorough
risk assessment before handling this chemical. Always refer to the most current SDS provided
by the supplier.

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Methyl 3-
bromo-2-methylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137484#methyl-3-bromo-2-methylbenzoate-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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